Cas no 306280-77-3 (4-(3-hydroxypropyl)amino-3-nitrobenzoic acid)

• Product Name: 4-(3-hydroxypropyl)amino-3-nitrobenzoic acid
• CAS No: 306280-77-3
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• MDL: MFCD00228419
• CID: 3062046
• PubChem ID: 2829831
• Update Time: 2025-10-30

4-(3-hydroxypropyl)amino-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((3-Hydroxypropyl)amino)-3-nitrobenzoic acid
• 4-(3-hydroxypropyl)amino-3-nitrobenzoic acid
• BRD-K84559171-001-01-0
• Cambridge id 5142288
• CBKinase1_000409
• 4-[(3-hydroxypropyl)amino]-3-nitrobenzoic acid
• CBDivE_010658
• SCHEMBL3278681
• AB00074378-01
• F0239-0247
• AKOS000533426
• 306280-77-3
• 4-((3-hydroxypropyl)amino)-3-nitrobenzoicacid
• CBKinase1_012809
• DTXSID401247790
• 4-(3-hydroxypropylamino)-3-nitrobenzoic acid
• Z55983749
• CS-0266545

• MDL： MFCD00228419
• Inchi： 1S/C10H12N2O5/c13-5-1-4-11-8-3-2-7(10(14)15)6-9(8)12(16)17/h2-3,6,11,13H,1,4-5H2,(H,14,15)
• InChI Key： HXZJEJVVAPWYER-UHFFFAOYSA-N
• SMILES： OCCCNC1C=CC(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.07462149Da
• Monoisotopic Mass: 240.07462149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 115Ų

4-(3-hydroxypropyl)amino-3-nitrobenzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 4-(3-hydroxypropyl)amino-3-nitrobenzoic acid

Introduction to 4-(3-hydroxypropyl)amino-3-nitrobenzoic acid (CAS No. 306280-77-3)

4-(3-hydroxypropyl)amino-3-nitrobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 306280-77-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its nitro and hydroxyl functional groups, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both an amino and a hydroxyl side chain on the benzoic acid backbone enhances its reactivity, making it a versatile building block for drug development and material science applications.

The chemical structure of 4-(3-hydroxypropyl)amino-3-nitrobenzoic acid consists of a nitro-substituted benzene ring linked to a propyl chain, which terminates in an amine group. This configuration imparts distinct chemical properties, including solubility characteristics and reactivity profiles, that are critical for its utility in synthetic chemistry. The nitro group, in particular, is known for its ability to participate in nucleophilic substitution reactions, while the hydroxyl and amine groups provide opportunities for further functionalization through esterification, amidation, or other transformations.

In recent years, 4-(3-hydroxypropyl)amino-3-nitrobenzoic acid has been explored in several cutting-edge research areas within pharmaceutical chemistry. One notable application lies in the development of novel therapeutic agents targeting neurological disorders. Studies have demonstrated that derivatives of this compound can interact with specific enzymatic pathways involved in neurodegeneration, offering potential as prodrugs or intermediates for more complex molecules designed to modulate these pathways. The nitro group's ability to be reduced to an amine under controlled conditions has been particularly useful in these contexts, allowing for the generation of pharmacologically active amines with enhanced bioavailability.

Another emerging field where 4-(3-hydroxypropyl)amino-3-nitrobenzoic acid has shown promise is in the realm of anti-inflammatory and immunomodulatory therapies. Researchers have identified that certain structural analogs of this compound can inhibit the activity of key inflammatory cytokines by modulating signal transduction cascades. The hydroxyl and amine functionalities serve as critical sites for interactions with biological targets, enabling the design of molecules that can selectively interfere with inflammatory responses without compromising host immune function. This has opened up new avenues for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-(3-hydroxypropyl)amino-3-nitrobenzoic acid itself is a testament to the advancements in organic synthesis methodologies. Traditional approaches often involve multi-step sequences starting from commercially available benzoic acid derivatives. However, modern synthetic strategies have refined these processes to improve yield and purity while reducing environmental impact. Catalytic methods, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been particularly effective in constructing the desired framework with high precision. These innovations not only streamline production but also align with green chemistry principles by minimizing waste and hazardous byproducts.

From a material science perspective, 4-(3-hydroxypropyl)amino-3-nitrobenzoic acid has been investigated for its potential applications in advanced materials and coatings. Its aromatic structure and functional groups make it suitable for polymer modifications, where it can enhance thermal stability or mechanical strength. Additionally, the compound's ability to absorb light across specific wavelengths has led to explorations in photoactive materials and sensors. By integrating this compound into polymer matrices or thin films, researchers aim to develop materials with tailored optical properties for applications ranging from optoelectronics to photodynamic therapy.

The pharmacokinetic behavior of derivatives derived from 4-(3-hydroxypropyl)amino-3-nitrobenzoic acid has also been extensively studied to optimize their therapeutic potential. Metabolic stability assessments indicate that certain modifications can significantly prolong circulation time while reducing susceptibility to enzymatic degradation. This balance between bioavailability and metabolic clearance is crucial for developing drugs that maintain efficacy over extended periods without requiring frequent dosing. Computational modeling techniques have further accelerated this process by predicting how structural changes will influence pharmacokinetic profiles before experimental validation.

In conclusion,4-(3-hydroxypropyl)amino-3-nitrobenzoic acid (CAS No. 306280-77-3) represents a multifaceted compound with broad utility across pharmaceuticals, materials science, and beyond. Its unique structural features enable diverse applications ranging from drug development to advanced material formulations while adhering to principles of sustainable synthesis. As research continues to uncover new possibilities enabled by this versatile intermediate,4-(3-hydroxypropyl)amino-3-nitrobenzoic acid is poised to remain at the forefront of innovation within its respective fields.